Cas no 2228944-24-7 (2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228944-24-7
• MF: C₁₀H₇F₂NO₅
• MW: 259.163089990616
• CID: 6228070
• PubChem ID: 165828865
• Update Time: 2025-06-09

2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid
• 2228944-24-7
• EN300-1951093

• Inchi： 1S/C10H7F2NO5/c11-10(12)4-9(10,8(15)16)6-3-5(14)1-2-7(6)13(17)18/h1-3,14H,4H2,(H,15,16)
• InChI Key： OBYQKNCUQINBBV-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C=CC=1[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 259.02922865g/mol
• Monoisotopic Mass: 259.02922865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-24-7)

2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2228944-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique electronic and steric properties. The presence of both fluorine and nitro groups, along with a hydroxyl moiety, contributes to the compound's complex reactivity and potential biological activity.

The structural framework of 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid incorporates several key functional groups that are of interest in drug design. The cyclopropane ring itself is a well-known pharmacophore, often employed in medicinal chemistry due to its ability to induce conformational constraints and enhance binding affinity to biological targets. Additionally, the nitro group can serve as a pharmacological modulator, influencing redox processes and metabolic pathways, while the hydroxyl group provides opportunities for hydrogen bonding interactions.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The incorporation of two fluorine atoms in 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-24-7) may contribute to these desirable properties, making it a promising candidate for further investigation in drug discovery programs. Furthermore, the combination of hydroxyl and nitro substituents on the aromatic ring suggests potential for diverse interactions with biological macromolecules, including enzymes and receptors.

Current research in the field of cyclopropane-containing compounds has revealed several interesting applications. For instance, derivatives of cyclopropanecarboxylic acids have been explored as intermediates in the synthesis of bioactive molecules with anti-inflammatory and antimicrobial properties. The specific arrangement of functional groups in 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-24-7) may enable it to interact with such targets in a unique manner, potentially leading to novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms typically requires specialized methodologies to achieve regioselectivity and avoid unwanted side reactions. Similarly, the placement of the nitro and hydroxyl groups necessitates precise control over reaction conditions to prevent degradation or rearrangement of the cyclopropane core. Advances in synthetic chemistry have made it increasingly feasible to construct such complex molecules with high precision.

From a computational chemistry perspective, the molecular properties of 2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-24-7) can be modeled using various quantum mechanical methods. These simulations can provide insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Such computational studies are often essential for guiding experimental efforts and rationalizing structural modifications during drug development.

The potential biological activity of this compound has not yet been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to areas such as pain management or neurodegenerative diseases. The cyclopropane ring is known to influence molecular flexibility, which could be exploited to enhance binding affinity or selectivity against specific biological targets. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (hydroxyl) groups may modulate its interaction with enzymes or receptors in complex ways.

In conclusion,2,2-difluoro-1-(5-hydroxy-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-24-7) represents an intriguing molecule with significant potential for further exploration in pharmaceutical research. Its unique structural features and functional group arrangement make it a valuable scaffold for developing novel therapeutic agents. As synthetic methodologies continue to advance and computational tools become more sophisticated, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.